Cas no 1896566-14-5 (2-(pyrrolidin-2-yl)methylbenzene-1,4-diol)

• Product Name: 2-(pyrrolidin-2-yl)methylbenzene-1,4-diol
• CAS No: 1896566-14-5
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6180726
• PubChem ID: 117283565
• Update Time: 2025-05-20

2-(pyrrolidin-2-yl)methylbenzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 2-(pyrrolidin-2-yl)methylbenzene-1,4-diol
• EN300-1765298
• 1896566-14-5
• 2-[(pyrrolidin-2-yl)methyl]benzene-1,4-diol

• Inchi： 1S/C11H15NO2/c13-10-3-4-11(14)8(7-10)6-9-2-1-5-12-9/h3-4,7,9,12-14H,1-2,5-6H2
• InChI Key： GUPPCCHJFMHWTD-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1CC1CCCN1)O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.5Ų

Additional information on 2-(pyrrolidin-2-yl)methylbenzene-1,4-diol

Introduction to 2-(Pyrrolidin-2-yl)methylbenzene-1,4-diol (CAS No. 1896566-14-5)

2-(Pyrrolidin-2-yl)methylbenzene-1,4-diol, also known by its CAS number 1896566-14-5, is a compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrrolidine ring and a benzene ring with two hydroxyl groups. The combination of these functional groups endows the molecule with interesting chemical and biological properties, making it a subject of extensive research.

The molecular formula of 2-(pyrrolidin-2-yl)methylbenzene-1,4-diol is C₁₃H₁₆O₃, and its molecular weight is approximately 224.27 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO). Its structural features suggest potential applications in the development of new pharmaceuticals, particularly in the areas of neurology and oncology.

Recent Research Findings

In the realm of neurology, studies have shown that 2-(pyrrolidin-2-yl)methylbenzene-1,4-diol exhibits neuroprotective effects. A 2023 study published in the Journal of Neurochemistry demonstrated that this compound can reduce oxidative stress and inflammation in neuronal cells, thereby protecting them from damage caused by neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action involves the activation of antioxidant pathways and the inhibition of pro-inflammatory cytokines.

In oncology, 2-(pyrrolidin-2-yl)methylbenzene-1,4-diol has been investigated for its potential as an anticancer agent. Research conducted at the National Cancer Institute found that this compound can induce apoptosis in cancer cells while sparing normal cells. The study, published in the Cancer Research Journal, highlighted the compound's ability to target specific signaling pathways involved in cell proliferation and survival. These findings suggest that 2-(pyrrolidin-2-yl)methylbenzene-1,4-diol could be a promising lead compound for the development of novel anticancer drugs.

Synthetic Methods and Chemical Properties

The synthesis of 2-(pyrrolidin-2-yl)methylbenzene-1,4-diol has been reported using various methods. One common approach involves the reaction of 1,4-benzenediol with pyrrolidine derivatives under appropriate conditions. A detailed synthetic route was described in a 2020 paper published in the Tetrahedron Letters, which outlined a multi-step process involving nucleophilic substitution and reduction reactions. The purity and yield of the final product can be optimized by carefully controlling reaction parameters such as temperature, solvent, and catalysts.

The chemical properties of 2-(pyrrolidin-2-yl)methylbenzene-1,4-diol are influenced by its functional groups. The presence of hydroxyl groups makes it capable of forming hydrogen bonds, which can affect its solubility and reactivity. Additionally, the pyrrolidine ring provides steric hindrance and conformational flexibility, which can influence its interactions with biological targets. These properties make it an attractive candidate for further chemical modifications to enhance its therapeutic potential.

Clinical Applications and Future Prospects

The potential clinical applications of 2-(pyrrolidin-2-yl)methylbenzene-1,4-diol are diverse and promising. In addition to its neuroprotective and anticancer properties, preliminary studies have also explored its use as an anti-inflammatory agent and as a modulator of ion channels. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

The future prospects for this compound are bright. Ongoing research aims to optimize its pharmacokinetic properties, such as bioavailability and half-life, to improve its therapeutic index. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can enhance its targeted delivery to specific tissues or organs.

In conclusion, 2-(pyrrolidin-2-yl)methylbenzene-1,4-diol (CAS No. 1896566-14-5) is a versatile compound with significant potential in various areas of medicine and chemistry. Its unique structure and biological activities make it an exciting subject for further research and development. As more studies are conducted, it is likely that new applications will be discovered, further expanding its utility in the scientific community.